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Compound of Interest

Compound Name: Hbv-IN-17

Cat. No.: B12420637

Essential Safety and Handling Guide for Hbv-IN-
17

Disclaimer: A specific Safety Data Sheet (SDS) for Hbv-IN-17 is not publicly available. This
guide is based on general safety protocols for handling novel, potent research compounds and
information from suppliers of similar chemicals. Researchers must conduct a thorough risk
assessment and consult their institution's safety office before handling this compound.

Hbv-IN-17 is a potent Hepatitis B Virus (HBV) capsid assembly modulator, identified as
compound 8 in a study by Li X, et al.[1][2]. As a novel research chemical, it requires careful
handling to minimize exposure and ensure a safe laboratory environment. This document
provides essential safety and logistical information for researchers, scientists, and drug
development professionals working with Hbv-IN-17.

Key Compound Information
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Property Value Reference
Chemical Name Hbv-IN-17 [1]
Synonym Compound 8 [2]
CAS Number 2270943-13-8 [1]
Molecular Formula C17H15F6N502
Molecular Weight 435.32
Mechanism of Action HBV Capsid Assembly

Modulator
In Vitro Potency (EC50) 511 nM

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling Hbv-IN-17. The following table
outlines the recommended PPE for various laboratory procedures.

Protection Type Recommended PPE

Chemical-resistant gloves (e.qg., nitrile) tested
Hand Protection according to EN 374. Change gloves

immediately if contaminated.

Safety glasses with side shields or goggles. A
Eye/Face Protection face shield may be required for procedures with

a splash hazard.

A lab coat should be worn at all times. For
Body Protection procedures with a higher risk of contamination,

a disposable gown is recommended.

For handling the powder form outside of a
Respiratory Protection certified chemical fume hood, a NIOSH-

approved respirator is necessatry.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.medchemexpress.com/shr5133.html?locale=de-DE
https://pmc.ncbi.nlm.nih.gov/articles/PMC8919393/
https://www.medchemexpress.com/shr5133.html?locale=de-DE
https://www.benchchem.com/product/b12420637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Operational and Disposal Plans

A clear and detailed plan for the handling and disposal of Hbv-IN-17 is essential for laboratory
safety and regulatory compliance.

Receiving and Storage

e Receiving: Upon receipt, inspect the package for any signs of damage. The compound is
typically shipped at room temperature.

o Storage of Powder: Store the solid compound in a tightly sealed container in a cool, dry, and
well-ventilated area. Recommended storage is at -20°C for long-term stability.

o Storage of Solutions: Prepare stock solutions in an appropriate solvent (e.g., DMSO). Aliquot
into single-use volumes and store at -80°C to avoid repeated freeze-thaw cycles.

Experimental Protocols

Preparation of Stock Solutions:

Perform all weighing and initial dissolution of the powdered compound within a certified
chemical fume hood.

Use a calibrated analytical balance to weigh the required amount of Hbv-IN-17.

Slowly add the desired solvent (e.g., DMSO) to the powder to the target concentration.

Ensure the compound is fully dissolved before making further dilutions.

In Vitro Handling (e.g., cell culture assays):

Conduct all cell culture work involving Hbv-IN-17 in a Class |l biological safety cabinet.

Wear appropriate PPE, including a lab coat and double gloves.

When adding the compound to cell cultures, pipette slowly to avoid generating aerosols.

All contaminated tips, plates, and flasks should be treated as chemical waste.
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In Vivo Handling (e.g., mouse models):

The in vivo efficacy of similar compounds has been evaluated in AAV-HBV mouse models.

 All animal handling and dosing procedures should be performed in accordance with
approved institutional animal care and use committee (IACUC) protocols.

o Wear appropriate PPE, including a lab coat or disposable gown, gloves, and eye protection.

» Dispose of all animal bedding, carcasses, and contaminated caging in accordance with
institutional guidelines for chemical and biohazardous waste.

Disposal Plan

e Solid Waste: Dispose of unused powdered Hbv-IN-17 and any grossly contaminated items
(e.g., weigh boats, contaminated gloves) as hazardous chemical waste in a clearly labeled,
sealed container.

e Liquid Waste: Collect all liquid waste containing Hbv-IN-17, including unused stock solutions,
working solutions, and contaminated media, in a designated, sealed, and clearly labeled
hazardous waste container.

o Sharps: Dispose of all needles and syringes used for animal injections or other procedures in
a designated sharps container for chemical waste.

» Decontamination: Decontaminate all work surfaces with an appropriate solvent (e.g., 70%
ethanol) after handling the compound.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for using Hbv-IN-17 in a
research setting.
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Caption: Experimental workflow for handling Hbv-IN-17 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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